molecular formula C7H5N5 B6260832 2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile CAS No. 1368221-70-8

2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile

Cat. No. B6260832
CAS RN: 1368221-70-8
M. Wt: 159.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile” is a compound that belongs to the class of [1,2,4]triazolo[1,5-a]pyridines . This class of compounds has received substantial attention due to their remarkable biological activities in a variety of domains .


Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyridines, including “2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile”, can be achieved through various methods. One common approach involves the oxidative cyclization of N-(2-pyridyl)amidines . Another method involves a Biginelli-like multicomponent reaction (MCR), which can be used to synthesize C-6 ester-substituted amino-TZP analogues .


Molecular Structure Analysis

The molecular structure of “2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile” is characterized by the presence of a [1,2,4]triazolo[1,5-a]pyridine core, which is a unique category of N-bridged 5,6-bicyclic compounds .


Chemical Reactions Analysis

The chemical reactions involving “2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile” are diverse. For instance, a broad variety of carboxylic acids could be employed effectively to synthesize the respective derivatives via direct metal-free C–N bond construction .

Mechanism of Action

While the specific mechanism of action for “2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile” is not mentioned in the search results, compounds with a [1,2,4]triazolo[1,5-a]pyrimidine scaffold have been found to exhibit several pharmaceutical behaviors, including modulation of mGlu, inhibition of PHD-1 and PDE10, and acting as an antioxidant .

Future Directions

The future directions for “2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile” could involve further exploration of its biological activities and potential applications in medicinal chemistry. Given its structural similarity to compounds with known pharmaceutical behaviors, it may hold promise for the development of new therapeutic agents .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile involves the reaction of 2-amino-5-nitropyridine with ethyl cyanoacetate, followed by cyclization with hydrazine hydrate and subsequent dehydration.", "Starting Materials": [ "2-amino-5-nitropyridine", "ethyl cyanoacetate", "hydrazine hydrate" ], "Reaction": [ "Step 1: 2-amino-5-nitropyridine is reacted with ethyl cyanoacetate in the presence of a base such as potassium carbonate to form 2-amino-5-(1-ethoxycarbonyl-2-cyanoethylamino)pyridine.", "Step 2: The intermediate product from step 1 is then cyclized with hydrazine hydrate to form 2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carboxamide.", "Step 3: The final step involves the dehydration of the product from step 2 using a dehydrating agent such as phosphorus oxychloride to form 2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile." ] }

CAS RN

1368221-70-8

Product Name

2-amino-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile

Molecular Formula

C7H5N5

Molecular Weight

159.1

Purity

93

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.